1,3-Bis[2-(dimethylamino)ethyl]urea

• Molecular Formula: C9H22N4O
• Molecular Weight: 202.30 g/mol
• IUPAC Name: 1,3-bis[2-(dimethylamino)ethyl]urea
• InChI: InChI=1S/C9H22N4O/c1-12(2)7-5-10-9(14)11-6-8-13(3)4/h5-8H2,1-4H3,(H2,10,11,14)
• InChI Key: BRLHUTYQAUOXSB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)NCCN(C)C

Description

1,3-Bis[2-(dimethylamino)ethyl]urea is an aliphatic organic compound that serves as a versatile reagent and building block in scientific research and industrial applications. Its molecular structure, featuring a urea core flanked by two tertiary amine-functionalized chains, is key to its functionality. This compound is primarily valued for its role as a catalyst and curing agent. In polymer chemistry, structurally similar bis(dimethylaminoalkyl)urea compounds are well-documented as catalysts for the production of polyurethane foams and as curing agents for epoxy resins, where the tertiary amine groups facilitate the initiation of polymerization reactions . Beyond its catalytic uses, the molecule serves as an important synthetic intermediate. Researchers utilize its structure to synthesize more complex molecules, including binucleating ligands for coordination chemistry. Such ligands can chelate metal ions to create dinuclear complexes that model the active sites of metalloenzymes or serve as functional catalysts for hydrolysis reactions . The compound's structure, characterized by hydrogen-bonding donors and acceptors from the urea group and Lewis basic sites from the tertiary amines, makes it a valuable scaffold for constructing supramolecular structures and for use in biochemical assays. This product is strictly For Research Use Only. It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should consult the Safety Data Sheet (SDS) prior to handling.

Scientific Research Applications

Pharmaceutical Applications

1,3-Bis[2-(dimethylamino)ethyl]urea serves as an important intermediate in the synthesis of pharmaceutical compounds. Its ability to act as a reagent in bioconjugation and peptide synthesis has been documented extensively.

Case Study: Bioconjugation Reactions

In a study published in PubMed, the compound was utilized to enhance the efficiency of bioconjugation reactions, demonstrating its utility in peptide synthesis. The compound's role in facilitating the formation of stable conjugates underscores its importance in drug development processes .

Application	Description
Peptide Synthesis	Acts as a coupling reagent to link peptides and proteins.
Drug Development	Intermediary for synthesizing antibiotics and other pharmaceuticals.

Material Science Applications

The compound is also utilized in material science, particularly in the development of polymers and coatings. Its properties make it suitable for enhancing the performance of various materials.

Case Study: Polymer Coatings

Research indicates that 1,3-Bis[2-(dimethylamino)ethyl]urea can improve the adhesion and durability of polymer coatings used in industrial applications. By modifying the chemical structure of coatings, it enhances their resistance to environmental degradation .

Application	Description
Polymer Modification	Enhances adhesion and durability of coatings.
Surface Treatments	Used in formulations for anti-corrosive coatings.

Agricultural Applications

The compound has potential uses as a plant growth regulator and in the formulation of herbicides and fungicides. Its effectiveness in these roles is being explored through various agricultural studies.

Case Study: Plant Growth Regulation

In agricultural research, 1,3-Bis[2-(dimethylamino)ethyl]urea has been tested as a growth regulator, showing promising results in enhancing crop yields while reducing the need for chemical fertilizers .

Application	Description
Herbicides	Component in formulations aimed at weed control.
Fungicides	Used to develop effective fungicidal agents.

Biochemical Research Applications

The compound's role as a biochemical reagent is notable, particularly in studies involving protein denaturation and structural analysis.

Case Study: Protein Structure Analysis

In biochemical research, 1,3-Bis[2-(dimethylamino)ethyl]urea has been employed to study protein folding and stability. Its impact on circular dichroism measurements has provided insights into protein secondary structures .

Application	Description
Protein Analysis	Used to investigate structural changes in proteins.
Denaturation Studies	Acts as a denaturant to understand folding mechanisms.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The following compounds share structural similarities with 1,3-bis[2-(dimethylamino)ethyl]urea but differ in substituents, molecular weight, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Applications	Key Properties
1,3-Bis[2-(dimethylamino)ethyl]urea	C₉H₂₁N₅O	215.30	Two ethyl-linked dimethylamino groups	PU foam catalyst	High basicity, balanced gelling/blowing
N,N′-Bis[3-(dimethylamino)propyl]urea	C₁₁H₂₅N₅O	243.35	Propyl-linked dimethylamino groups	PU foam catalyst (e.g., Niax EF-700)	Enhanced steric hindrance, slower reaction kinetics
1-[2-(Dimethylamino)ethyl]-3-ethylurea	C₇H₁₇N₃O	159.23	Single ethyl group on urea core	Research applications (limited data)	Lower basicity, reduced catalytic activity
N-[3,5-Bis(trifluoromethyl)phenyl]-N′-cyclohexyl urea derivatives	C₁₇H₂₁F₆N₃O	397.35	Trifluoromethylphenyl and cyclohexyl groups	Pharmaceuticals, specialty chemicals	High thermal stability, lipophilicity
1,1-Dimethyl-3-(trichloroethyl-phenyl)urea	C₁₁H₁₃Cl₄N₃O	345.06	Chlorinated aromatic substituents	Early-stage research (limited use)	Low solubility, niche applications

Substituent Length and Catalytic Efficiency

• Ethyl vs. Propyl Chains: Replacing ethyl with propyl groups (as in N,N′-bis[3-(dimethylamino)propyl]urea) increases steric hindrance, slowing diffusion in PU foam matrices and altering reaction kinetics. This results in a delayed cream time but improved foam stability .
• Electron-Withdrawing Groups: Compounds with trifluoromethyl or chloro substituents (e.g., and derivatives) exhibit reduced basicity and catalytic activity compared to dimethylaminoethyl analogs. However, their lipophilicity and stability make them suitable for pharmaceutical applications .

Performance in Polymer Systems

• Co-initiator Reactivity: Ethyl 4-(dimethylamino) benzoate () outperforms 2-(dimethylamino)ethyl methacrylate in resin cements due to stronger electron-donating effects, achieving higher conversion rates. This highlights the importance of aromatic vs. aliphatic amine positioning in photopolymerization .

Molecular Weight and Solubility

• In contrast, trifluoromethylphenyl derivatives (397.35 g/mol) display superior thermal stability but require specialized solvents .

Research Findings and Industrial Relevance

• PU Foam Catalysis: 1,3-Bis[2-(dimethylamino)ethyl]urea achieves optimal balance between gelling (crosslinking) and blowing (gas generation) in PU foams, whereas bulkier analogs like Niax EF-700 are preferred for high-resilience foams requiring slower reactions .

Preparation Methods

Reaction of N,N-Dimethyl-1,3-Propanediamine with Bis(trichloromethyl)carbonate

The most well-documented synthesis involves the condensation of N,N-dimethyl-1,3-propanediamine with bis(trichloromethyl)carbonate (triphosgene) in an aprotic solvent. This method, detailed in a 2018 patent, proceeds via a two-step mechanism:

• Formation of a carbamate intermediate through nucleophilic attack of the diamine on triphosgene.

• Neutralization and cyclization to yield the bis-urea product.

Key parameters include maintaining temperatures below 50°C during triphosgene addition to prevent side reactions and using solvents like toluene or benzene to facilitate azeotropic water removal. For instance, Example 1 of the patent reports dissolving 3 mol of N,N-dimethyl-1,3-propanediamine in benzene, followed by dropwise addition of 0.5 mol triphosgene at 10°C, achieving a 92% yield after neutralization and distillation.

Alternative Carbonyl Sources

While triphosgene is preferred for its reactivity, other carbonyl donors like phosgene or dimethyl carbonate have been explored. However, these alternatives often require harsher conditions (e.g., elevated temperatures or prolonged reaction times), leading to lower yields (70–80%) compared to triphosgene-based methods.

Mechanistic Insights and Intermediate Characterization

Carbamate Intermediate Isolation

The reaction’s first step generates a hydrochloride salt of the carbamate intermediate, which is neutralized with aqueous bases (e.g., K₂CO₃ or NaOH) to liberate the free amine. NMR studies of analogous systems reveal that the intermediate adopts a planar configuration, favoring subsequent intramolecular cyclization.

Role of Solvent Polarity

Polar solvents like dichloromethane accelerate the initial carbamation step but complicate purification due to high boiling points. Non-polar solvents (toluene, benzene) improve phase separation during water removal, enhancing purity to >98%.

Optimization of Reaction Conditions

Temperature and Stoichiometry

Optimal results are achieved with a 6:1 molar ratio of diamine to triphosgene at 10–30°C (Table 1). Exceeding 50°C promotes decomposition, while sub-stoichiometric triphosgene leads to incomplete urea formation.

Table 1: Effect of Temperature on Yield and Purity

Temperature (°C)	Yield (%)	Purity (%)
10	92	98.5
30	91	98.2
50	85	95.0

Data adapted from patent Examples 1–8.

Solvent Selection

Toluene outperforms benzene in scalability due to lower toxicity, though both solvents yield comparable results. Ethyl acetate trials showed reduced yields (80–85%) due to partial intermediate solubility.

Purification and Isolation Techniques

Azeotropic Drying

Post-neutralization, the aqueous phase is removed via azeotropic distillation with toluene, reducing water content to <0.1%. This step is critical for preventing hydrolysis during final distillation.

Filtration and Distillation

Residual salts are removed by filtration, followed by vacuum distillation (50–60°C, 10 mmHg) to isolate the product as a viscous liquid. GC-MS analysis confirms the absence of residual solvents or by-products.

Scale-Up Considerations

Industrial Feasibility

The patented process is scalable to multi-kilogram batches, with consistent yields (90–92%) and purity (>98%). Pilot plant data indicate that maintaining a 1:6 triphosgene:diamine ratio and strict temperature control are vital for reproducibility.

Comparative Analysis of Methods

Triphosgene-mediated synthesis remains superior to alternative routes due to:

• Higher atom economy (82% vs. 65–70% for phosgene).

• Reduced reaction time (3–5 hours vs. 12–24 hours).

• Lower energy input (ambient to moderate temperatures).

Q & A

Q. What are best practices for conducting a systematic review of primary literature on this compound?

• Methodology :
• Search SciFinder and Reaxys using CAS RN and keywords (e.g., “urea derivatives,” “organocatalysis”).
• Filter results by publication type (peer-reviewed articles, patents) and relevance to experimental goals.
• Cross-reference data from PubChem and ChemSpider for physicochemical properties .